Cas no 2089334-72-3 (6-Iodo-3-methoxy-1H-indazole)

• Product Name: 6-Iodo-3-methoxy-1H-indazole
• CAS No: 2089334-72-3
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 5701906
• PubChem ID: 121231707
• Update Time: 2023-10-14

6-Iodo-3-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 2089334-72-3
• 6-Iodo-3-methoxy-1H-indazole
• 1H-Indazole, 6-iodo-3-methoxy-

• Inchi： 1S/C8H7IN2O/c1-12-8-6-3-2-5(9)4-7(6)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： SHSUWPHKEIWZGY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(I)=C2)C(OC)=N1

Computed Properties

• Exact Mass: 273.96031g/mol
• Monoisotopic Mass: 273.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.941±0.06 g/cm3(Predicted)
• Boiling Point: 393.1±22.0 °C(Predicted)
• pka: 12.29±0.40(Predicted)